2-(3,4-dimethoxyphenyl)-N-(2-(4-(dimethylamino)phenyl)-2-(4-methylpiperazin-1-yl)ethyl)acetamide

• IUPAC Name: 2-(3,4-dimethoxyphenyl)-N-[2-[4-(dimethylamino)phenyl]-2-(4-methylpiperazin-1-yl)ethyl]acetamide
• InChI: InChI=1S/C25H36N4O3/c1-27(2)21-9-7-20(8-10-21)22(29-14-12-28(3)13-15-29)18-26-25(30)17-19-6-11-23(31-4)24(16-19)32-5/h6-11,16,22H,12-15,17-18H2,1-5H3,(H,26,30)
• InChI Key: FFGOMEANYHLOEW-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C(CNC(=O)CC2=CC(=C(C=C2)OC)OC)C3=CC=C(C=C3)N(C)C
• Molecular Formula: C25H36N4O3
• Molecular Weight: 440.6 g/mol

Description

2-(3,4-dimethoxyphenyl)-N-(2-(4-(dimethylamino)phenyl)-2-(4-methylpiperazin-1-yl)ethyl)acetamide is a useful research compound. Its molecular formula is C25H36N4O3 and its molecular weight is 440.588. The purity is usually 95%.
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Scientific Research Applications

Chemistry and Synthetic Utility

• The study by Hanessian and Moralioglu (1972) discusses the chemistry and synthetic utility of related compounds like N,N-Dimethylbenzamide and N,N-dimethylacetamide dimethyl acetals. These compounds react with vicinal cis-diols to give cyclic α-(dimethylamino)benzylidene and 1-(dimethylamino)ethylidene acetals. They are useful as temporary protecting groups for vicinal diols and can be used for indirect, selective benzoylation and acetylation (Hanessian & Moralioglu, 1972).

Radiosynthesis and Herbicide Application

• Latli and Casida (1995) conducted a study on the radiosynthesis of a chloroacetanilide herbicide and a dichloroacetamide safener for herbicides, using related chemical compounds. This research contributes to understanding the metabolism and mode of action of these substances (Latli & Casida, 1995).

Synthesis Improvements

• Gong Fenga (2007) focused on improving and synthesizing N-[3-((3-(Dimethylamino)-1-oxo-2-propenyl)phenyl]-N-ethyl acetamide. This study highlights the improvements in technical methods of reduction, acetylation, and ethylation, contributing to more efficient and cost-effective synthesis processes (Gong Fenga, 2007).

Potential Pesticides

• Research by Olszewska, Tarasiuk, and Pikus (2011) on N-derivatives of 4-chloro-3,5-dimethylphenoxyacetamide, which are potential pesticides, contributes to the development of new agricultural chemicals. This study includes substances structurally related to the compound (Olszewska, Tarasiuk, & Pikus, 2011).

Biological Evaluation

• Nayak et al. (2014) synthesized and evaluated a compound similar to the one , 2-(4-phenylpiperazin-1-yl)-N-(pyrazin-2-yl)acetamide, for its antioxidant, analgesic, and anti-inflammatory activities. This research contributes to the understanding of the biological activities of such compounds (Nayak et al., 2014).

Anticancer, Anti-Inflammatory, and Analgesic Activities

• A study by Rani et al. (2014) on the anticancer, anti-inflammatory, and analgesic activities of synthesized 2-(Substituted phenoxy) Acetamide Derivatives, which are structurally related to the compound , provides insights into its potential therapeutic applications (Rani et al., 2014).

Fluorescent Probes for Metal Ions and Amino Acids

• The research by Guo et al. (2014) on fluorescent probes based on polythiophene-based conjugated polymers, which include structures related to the compound , is significant for detecting metal ions and amino acids in aqueous solutions (Guo et al., 2014).